Cas no 84500-68-5 (1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline)

1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline structure
84500-68-5 structure
Product Name:1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline
CAS No:84500-68-5
MF:C18H20N2
MW:264.364804267883
CID:989427
PubChem ID:322978
Update Time:2025-04-20

1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-(1,2,3,4-tetrahydroisoquinolin-1-yl)-1,2,3,4-tetrahydroisoquinoline
    • DTXSID50314240
    • BCP30040
    • BCP30041
    • 1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline
    • NSC-281678
    • 84500-68-5
    • NSC281678
    • SCHEMBL16799768
    • 1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline pound>>1-(1,2,3,4-tetrahydroisoquinolin-1-yl)-1,2,3,4-tetrahydroisoquinoline
    • NSC 281678
    • DS-007912
    • Inchi: 1S/C18H20N2/c1-3-7-15-13(5-1)9-11-19-17(15)18-16-8-4-2-6-14(16)10-12-20-18/h1-8,17-20H,9-12H2
    • InChI Key: NDHNLLQPMVDMRO-UHFFFAOYSA-N
    • SMILES: N1CCC2C=CC=CC=2C1C1C2C=CC=CC=2CCN1

Computed Properties

  • Exact Mass: 264.163
  • Monoisotopic Mass: 264.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Density: 1.109
  • Boiling Point: 429°C at 760 mmHg
  • Flash Point: 269.9°C
  • Refractive Index: 1.6
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